(R)-2-Acetamido-3-O-(1-carboxyethyl)-2-deoxy-D-glucose
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves multiple steps, including protection and deprotection of functional groups, as well as selective acetylation. For instance, the synthesis of 2,2,2-Trichloroethyl 2-Acetamido-3,6-di-O-acetyl-2-deoxy-β-D-glucopyranoside is achieved by converting 2-acetamido-2-deoxy-D-glucose into a glucosyl chloride and then transforming it into the desired compound through acetylation, acid hydrolysis, and selective acetylation . Similarly, the synthesis of 2-acetamido-2-deoxy-6-O-β-L-fucopyranosyl-D-glucose involves condensation reactions and the removal of protecting groups . These methods could potentially be adapted for the synthesis of (R)-2-Acetamido-3-O-(1-carboxyethyl)-2-deoxy-D-glucose.
Molecular Structure Analysis
The molecular structure of this compound would include an acetamido group and a carboxyethyl group attached to the glucose backbone. The papers provided do not offer direct insights into the molecular structure of this specific compound but do discuss the structures of similar acetylated glucose derivatives. Understanding the structure of these related compounds can provide a foundation for predicting the molecular structure and stereochemistry of the target compound.
Chemical Reactions Analysis
Chemical reactions involving acetylated glucose derivatives typically include the formation of glycosidic bonds, selective acetylation, and the introduction of various functional groups. The papers describe the synthesis of compounds through such reactions, which are fundamental in the field of carbohydrate chemistry . These reactions are crucial for the modification of glucose derivatives, including the potential synthesis of this compound.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would likely include solubility in polar solvents, reactivity of the acetamido and carboxyethyl groups, and specific optical rotation due to its chiral centers. While the provided papers do not discuss the properties of this exact compound, they do provide information on the properties of similar acetylated glucose derivatives, which can be used to infer the properties of the compound .
Scientific Research Applications
Synthesis and Structural Characterization
- A method for synthesizing muramic acid and isomuramic acid from methyl 2-acetamido-4,6-O-benzylidene-2-deoxy-α-D-glucopyranoside is described. This process includes condensation, alkaline hydrolysis, and acidification steps, leading to crystalline methyl 2-acetamido-3-O-[(R,S)-1-carboxyethyl]-2-deoxy-α-D-glucopyranoside (Ragoussis et al., 1997).
- A large-scale preparation of benzyl 2-acetamido-4,6-O-benzylidene-3-O-[(R)-1-carboxyethyl]-2-deoxy-α-D-glucopyranoside, an important precursor in chemical syntheses, has been developed. The process involves chromatographic separation and subsequent reactions with L- and D-alanine esters (Gross & Rimpler, 1986).
Enzymatic Activity and Biosynthesis
- A study identified an enzyme in human serum, a 2-acetamido-2-deoxy-β-D-glucopyranosyltransferase, that transfers 2-acetamido-2-deoxy-D-glucose from UDP-2-acetamido-2-deoxy-D-glucose to certain saccharide acceptors, playing a key role in glycoconjugate biosynthesis (Yates & Watkins, 1983).
- The exo-β-N-acetylglucosaminidase enzyme from Bacillus subtilis B, which acts on substrates including 2-acetamido-3-O-(D-1-carboxyethyl)-2-deoxy-D-glucose, has been characterized. This enzyme is specific for non-reducing N-acetylglucosamine end groups and may have a role in cell wall metabolism (Berkeley et al., 1973).
Chemical Reactions and Derivatives
- The synthesis of 2-acetamido-2-deoxy-3-O-β-L-fucopyranosyl-D-glucose has been accomplished through a series of condensation reactions involving the intermediate benzyl 2-acetamido-4,6-O-benzylidene-2-deoxy-β-D-glucopyranoside (Rachaman & Jeanloz, 1969).
- The transformation of 2-acetamido-2-deoxy-D-glucose into 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-α-D-glucosyl chloride and its subsequent conversion to various derivatives has been described, demonstrating the chemical versatility of this compound (Mclaren et al., 1978).
Enzymic Polymerization and Modification
- Enzymic polymerization of monosaccharides, including 2-acetamido-2-deoxy-6-O-(α-D-galactopyranosyl)-D-glucose (N-acetylmelibiosamine), has been achieved using Saccharomyces carlsbergensis yeast. This process highlights the potential for biosynthetic pathways in the production of complex carbohydrates (Clancy & Whelan, 1967).
- A one-pot enzymatic process for converting 2-acetamido-2-deoxy-D-glucose (GlcNAc) to 2-acetamido-2-deoxy-D-galactose (GalNAc) using three enzymes was developed, showcasing an efficient method for producing biologically important monosaccharides (Inoue et al., 2011).
properties
IUPAC Name |
(2R)-2-[(2R,3R,4R,5R)-2-acetamido-4,5,6-trihydroxy-1-oxohexan-3-yl]oxypropanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO8/c1-5(11(18)19)20-10(9(17)8(16)4-14)7(3-13)12-6(2)15/h3,5,7-10,14,16-17H,4H2,1-2H3,(H,12,15)(H,18,19)/t5-,7+,8-,9-,10-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOARVSUSWULNDI-TVVSKHENSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)OC(C(C=O)NC(=O)C)C(C(CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C(=O)O)O[C@H]([C@H](C=O)NC(=O)C)[C@@H]([C@@H](CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70893663 | |
Record name | (R)-2-Acetamido-3-O-(1-carboxyethyl)-2-deoxy-D-glucose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70893663 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
10597-89-4, 1856-93-5 | |
Record name | N-Acetylmuramic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10597-89-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Acetylmuramic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001856935 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Acetylmuramic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010597894 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (R)-2-Acetamido-3-O-(1-carboxyethyl)-2-deoxy-D-glucose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70893663 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (R)-2-acetamido-3-O-(1-carboxyethyl)-2-deoxy-D-glucose | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.092 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-ACETYLMURAMIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/246FXU111L | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.